Cas no 130233-25-9 (Butanoic acid, 2-bromo-, ethyl ester, (2S)-)

• Product Name: Butanoic acid, 2-bromo-, ethyl ester, (2S)-
• CAS No: 130233-25-9
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 6625173
• PubChem ID: 6993576
• Update Time: 2024-03-01

Butanoic acid, 2-bromo-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, ethyl ester, (2S)-
• Ethyl (S)-2-Bromobutanoate
• 130233-25-9
• UNII-ED08Q2B1IL
• SCHEMBL1732696
• Q27277109
• (-)-ethyl alpha-bromobutyrate
• ETHYL .ALPHA.-BROMOBUTYRATE, (-)-
• ED08Q2B1IL
• Ethyl alpha-bromobutyrate, (-)-
• (-)-Ethyl 2-bromobutyrate

• Inchi： 1S/C6H11BrO2/c1-3-5(7)6(8)9-4-2/h5H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： XIMFCGSNSKXPBO-YFKPBYRVSA-N
• SMILES： C(OCC)(=O)[C@@H](Br)CC

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 179.4±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters